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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzaldehyde

Cat. No.: B070759

An In-Depth Technical Guide to the Safety and Hazards of 3-Chloro-5-methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and hazards associated with 3-
Chloro-5-methoxybenzaldehyde (CAS No: 164650-68-4), a key intermediate in
pharmaceutical synthesis and chemical research. Adherence to the protocols and
recommendations outlined herein is critical to ensure the safety of laboratory personnel and the
integrity of research outcomes.

Compound Profile and Significance

3-Chloro-5-methoxybenzaldehyde is a substituted aromatic aldehyde. Its molecular structure,
featuring a chlorine atom and a methoxy group on the benzaldehyde ring, makes it a versatile
building block in organic synthesis.

Table 1: Chemical and Physical Properties of 3-Chloro-5-methoxybenzaldehyde
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Property Value Source
Molecular Formula CsH7CIO2 [1112]
Molecular Weight 170.59 g/mol [1][2]
Appearance Solid [1]

CAS Number 164650-68-4 [2][3]
SMILES String COC1=CC(C=0)=CC(Cl)=C1 [1]
InChi Key BMSBBELFYSUAOR- o

UHFFFAOYSA-N

GHS Hazard Identification and Classification

3-Chloro-5-methoxybenzaldehyde is classified under the Globally Harmonized System
(GHS) with the following hazards.[2][3] It is imperative to understand these classifications to
implement appropriate safety measures.

e Pictogram: GHSO07 - Exclamation Mark[1]
e Signal Word: Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]
Hazard Classes:
o Acute Toxicity, Oral: Category 4[2][3]

 Skin Irritation: Category 2[2][3]
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» Eye Irritation: Category 2A[2]
» Specific Target Organ Toxicity (Single Exposure); Respiratory tract irritation: Category 3[2][3]

The following diagram illustrates the GHS hazard profile for 3-Chloro-5-
methoxybenzaldehyde.

GHS ClI for 3-Chlorc Hazard Classes
H302: Harmful if swallowed @
GHS07
(Exclamation Mark) Eye Imitation 2A
Acute Toxicity 4 (Oral)

Click to download full resolution via product page

Caption: GHS Hazard Profile of 3-Chloro-5-methoxybenzaldehyde.

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing exposure risks.

Handling

o Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.[3]
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» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4][5] Do not eat, drink, or
smoke when using this product.[3] Wash hands thoroughly after handling.[3]

e Dust Formation: As a solid, care must be taken to avoid the formation of dust and aerosols.

[4]

Storage

o Container: Keep the container tightly closed in a dry and cool place.[3][6]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[7]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are non-negotiable when working with 3-Chloro-5-
methoxybenzaldehyde.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
standards. A face shield may
be necessary for splash
hazards.[7][8]

Prevents eye irritation from

dust particles or splashes.[2][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[8] A lab
coat or chemical-resistant

apron should be worn.[8][9]

Protects against skin irritation
upon contact.[2][3] Gloves
should be inspected before
use and disposed of properly

after handling.[7]

Respiratory Protection

For operations that may
generate dust, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
required.[5] Use of a respirator
should be part of a
comprehensive respiratory

protection program.[9]

Mitigates the risk of respiratory
irritation from inhaling dust
particles.[2][3]

The following workflow outlines the decision-making process for selecting appropriate PPE.
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Handling 3-Chloro-5-methoxybenzaldehyde

Assess Risk of Exposure
(Splash, Dust, Aerosol)

igh
Low Risk High Risk
(e.g., weighing in a balance enclosure) (e.g., bulk transfer, potential for dust)
Required PPE

Standard PPE: Enhanced PPE:
- Safety Glasses with Side-Shields - Standard PPE +
- Nitrile Gloves - Face Shield
- Lab Coat - Respiratory Protection (N95 or higher)

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

+ If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[3]
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e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation persists.[3]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[7]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

» Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for
disposal.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

» Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and hydrogen chloride gas.[7]

o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information

While comprehensive toxicological data is not fully available, the GHS classification indicates
that 3-Chloro-5-methoxybenzaldehyde is harmful if swallowed and causes skin, eye, and
respiratory irritation.[1][2][3] The ecotoxicological effects have not been fully investigated, and
release into the environment should be avoided.[6]
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Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Contact a licensed professional waste disposal service to dispose of this
material.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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